Cas no 2138530-51-3 (5-(1H-imidazol-4-yl)-2-propylaniline)

• Product Name: 5-(1H-imidazol-4-yl)-2-propylaniline
• CAS No: 2138530-51-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5998549
• PubChem ID: 165960733
• Update Time: 2025-05-22

5-(1H-imidazol-4-yl)-2-propylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(1H-imidazol-4-yl)-2-propylaniline
• 2138530-51-3
• EN300-1142359

• Inchi： 1S/C12H15N3/c1-2-3-9-4-5-10(6-11(9)13)12-7-14-8-15-12/h4-8H,2-3,13H2,1H3,(H,14,15)
• InChI Key： IYZBGLHQSYLCCD-UHFFFAOYSA-N
• SMILES： NC1C=C(C2=CN=CN2)C=CC=1CCC

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(1H-imidazol-4-yl)-2-propylaniline

Comprehensive Overview of 5-(1H-imidazol-4-yl)-2-propylaniline (CAS No. 2138530-51-3): Properties, Applications, and Research Insights

The compound 5-(1H-imidazol-4-yl)-2-propylaniline (CAS No. 2138530-51-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This aromatic amine derivative, characterized by the presence of an imidazole ring and a propyl side chain, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 5-(1H-imidazol-4-yl)-2-propylaniline has surged, driven by their applications in cancer research and neurodegenerative disease studies. The compound's imidazole moiety enables hydrogen bonding interactions critical for biological activity, while its propylaniline group enhances lipid solubility—a key factor in optimizing drug bioavailability. These attributes position it as a promising candidate for addressing challenges in blood-brain barrier penetration, a hot topic in CNS drug development forums.

Synthetic routes to CAS 2138530-51-3 typically involve palladium-catalyzed cross-coupling reactions or multi-step condensation processes, reflecting modern green chemistry principles that minimize hazardous byproducts. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for preclinical studies. Notably, its stability under physiological pH conditions makes it suitable for in vitro assays, as evidenced by recent publications in Journal of Medicinal Chemistry.

From a commercial perspective, 5-(1H-imidazol-4-yl)-2-propylaniline suppliers emphasize its role as a building block for PET tracers, responding to growing interest in molecular imaging. The compound's radiosynthesis compatibility has sparked innovation in Alzheimer's diagnostic agents, with researchers modifying its structure to target amyloid plaques. Such applications align with Google Scholar's trending queries about small molecule theranostics and precision medicine tools.

Environmental and safety assessments reveal that 2138530-51-3 demonstrates favorable eco-toxicological profiles compared to traditional aromatic amines, addressing industry concerns about sustainable chemical design. Its biodegradation pathways are currently under investigation using advanced QSAR modeling techniques, a methodology frequently searched in computational chemistry databases. These studies contribute to the compound's inclusion in REACH-compliant inventories for European markets.

Future research directions for 5-(1H-imidazol-4-yl)-2-propylaniline may explore its metal-chelating properties for catalytic applications or its potential in photodynamic therapy—both trending topics in ACS symposiums. Patent analyses show increasing IP activity around structurally similar compounds, particularly for immune checkpoint modulation, suggesting untapped opportunities in immuno-oncology applications. As analytical techniques like cryo-EM advance, deeper understanding of its target interactions will likely emerge.

For laboratories handling CAS 2138530-51-3, proper storage at -20°C under inert atmosphere preserves its stability, while HPLC purification methods ensure batch-to-batch reproducibility—critical considerations frequently queried in chemical supplier FAQs. The compound's structure-activity relationship (SAR) data continues to expand through collaborative projects indexed in PubChem and ChEMBL, making it a benchmark for medicinal chemistry education.